Cas no 13026-50-1 (Benzenemethanol, a-(aminomethyl)-3-hydroxy-)

Benzenemethanol, a-(aminomethyl)-3-hydroxy- structure
13026-50-1 structure
Product Name:Benzenemethanol, a-(aminomethyl)-3-hydroxy-
CAS No:13026-50-1
MF:C8H11NO2
MW:153.17844
CID:164289
Update Time:2024-03-05

Benzenemethanol, a-(aminomethyl)-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, a-(aminomethyl)-3-hydroxy-
    • (?à)-m-Octopamine
    • (?à)-Norfenefrine
    • (?à)-Norphenylephrine
    • 1-(3-Hydroxyphenyl)-2-aminoethanol
    • 1-(m-Hydroxyphenyl)-2-aminoethanol
    • 2-Amino-1-(3-hydroxyphenyl)ethanol
    • 3-[2-Amino-1-hydroxyethyl]phenol
    • Benzylalcohol, a-(aminomethyl)-m-hydroxy-(6CI,8CI)
    • DL-1-(3-Hydroxyphenyl)-2-aminoethanol
    • DL-m-Octopamine
    • DL-Norphenylephrine
    • Metacardiol
    • Metaoctopamine
    • Norfenefrine
    • Normetasympathol
    • Normetasynephrine
    • Normetol
    • Normez
    • R,S-Norphenylephrine
    • Inchi: InChI=1S/C8H11NO2/c9-5-8(11)6-2-1-3-7(10)4-6/h1-4,8,10-11H,5,9H2
    • InChI Key: LRCXRAABFLIVAI-UHFFFAOYSA-N
    • SMILES: NCC(C1C=CC=C(O)C=1)O

Computed Properties

  • Exact Mass: 153.07903
  • Monoisotopic Mass: 153.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.8
  • Topological Polar Surface Area: 66.5A^2

Experimental Properties

  • Density: 1.249
  • Melting Point: 162-164 °C
  • Boiling Point: 360.7°Cat760mmHg
  • Flash Point: 172°C
  • Refractive Index: 1.614
  • PSA: 66.48
  • LogP: 1.88660

Benzenemethanol, a-(aminomethyl)-3-hydroxy- Security Information

  • Storage Condition:Warehouse ventilation and low temperature drying
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